Cas no 23008-88-0 (2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol)

• Product Name: 2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol
• CAS No: 23008-88-0
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 2156392
• Update Time: 2025-05-21

2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol
• 2-(Methyl(1-methylpiperidin-4-yl)amino)ethanol
• AM100546
• 2-[methyl-(1-methylpiperidin-4-yl)amino]ethanol
• 2-[methyl-(1-methylpiperidin-4-yl)-amino]-ethanol
• 2-[Methyl-(1-methyl-piperidin-4-yl)-amino]ethanol

• Inchi： 1S/C9H20N2O/c1-10-5-3-9(4-6-10)11(2)7-8-12/h9,12H,3-8H2,1-2H3
• InChI Key： LYWPINHOEXHUDK-UHFFFAOYSA-N
• SMILES： OCCN(C)C1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Topological Polar Surface Area: 26.7

Additional information on 2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol

Introduction to 2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol (CAS No: 23008-88-0)

2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol, identified by its Chemical Abstracts Service (CAS) number 23008-88-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, featuring a complex piperidine-based structure, has garnered attention due to its potential applications in medicinal chemistry, particularly as a building block for the synthesis of more intricate pharmacophores. The presence of multiple stereocenters and functional groups makes it a versatile intermediate, enabling the creation of novel therapeutic agents with tailored biological activities.

The structural framework of 2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol consists of an ethanol moiety linked to a piperidine ring substituted with a methyl group and an amino group. This arrangement not only contributes to the compound's solubility and metabolic stability but also provides a scaffold for further derivatization. The piperidine core is particularly noteworthy, as it is a common motif in many biologically active molecules, including antipsychotics, antivirals, and anti-inflammatory agents. The specific substitution pattern in this compound may influence its pharmacokinetic properties, making it a valuable candidate for preclinical studies.

In recent years, there has been growing interest in the development of piperidine derivatives as pharmacological tools. These compounds have demonstrated efficacy in modulating various biological pathways, making them attractive for the treatment of neurological disorders, infectious diseases, and cancer. The synthesis of 2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol represents a significant step forward in this area, as it provides a readily accessible intermediate for the construction of more complex molecules. Researchers have leveraged this compound to develop novel analogs with enhanced binding affinity and selectivity for target enzymes and receptors.

One of the most compelling aspects of 2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol is its potential as a chiral building block. The presence of stereocenters allows for the synthesis of enantiomerically pure compounds, which can exhibit significantly different biological activities. This has been particularly important in the development of drugs targeting chiral recognition sites on proteins. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing the need for precise control over molecular architecture. 2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol serves as an excellent starting point for exploring these stereochemical relationships.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug discovery. Piperidine derivatives, in particular, have shown promise due to their ability to interact with biological targets in unique ways. The synthesis and characterization of 2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol have contributed to our understanding of how structural modifications can influence biological activity. This knowledge is crucial for designing drugs that are not only effective but also possess favorable pharmacokinetic profiles.

Advances in computational chemistry have further enhanced the utility of 2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol as a synthetic intermediate. Molecular modeling techniques allow researchers to predict the behavior of this compound in various chemical reactions, enabling more efficient and targeted drug development processes. These computational tools have been instrumental in optimizing synthetic routes and predicting potential side reactions, thereby accelerating the discovery pipeline.

The versatility of 2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol extends beyond its use as a building block for pharmacological agents. It has also been explored as a precursor in materials science and catalysis. The unique structural features of this compound make it suitable for applications where precise molecular control is required. For instance, researchers have investigated its potential use in designing novel catalysts that can facilitate complex organic transformations with high efficiency.

In conclusion, 2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol (CAS No: 23008-88-0) represents a significant advancement in pharmaceutical chemistry and drug development. Its complex structure and functional groups make it a valuable intermediate for synthesizing novel therapeutic agents with tailored biological activities. The growing interest in piperidine derivatives underscores their importance as pharmacological tools, and 2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol stands out as a promising candidate for further exploration. As research continues to uncover new applications for this compound, its role in advancing medicinal chemistry is likely to expand even further.